Cas no 20725-33-1 (1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 20725-33-1
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• MDL: MFCD02168477
• CID: 1037446
• PubChem ID: 4979941
• Update Time: 2025-10-29

1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• 1-(4-Chloro-phenyl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid
• 1-(4-chlorophenyl)-5-methyltriazole-4-carboxylic acid
• 1-(4-chlorophenyl)-4-carboxy-5-methyl-1,2,3-triazole
• 1-(4-chlorophenyl)-5-methyl-1,2,3-triazole-4-carboxylic acid
• 1-(4-chloro-phenyl)-5-methyl-1H-[1,2,3]tri
• 5-methyl-1-(4-chlorophenyl)-1,2,3-triazol-4-carboxylic acid
• 5-methyl-1-(4-chlorophenyl)-1,2,3-triazole-4-carboxylic acid
• 5-Methyl-1-(4-chlor-phenyl)-1,2,3-triazol-carbonsaeure-(4)
• CTK7J1187
• F3244-0186
• SBB027418
• CCG-126869
• DTXSID70407209
• HMS3435I06
• BDBM45790
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-methyl-
• 1-(4-chlorophenyl)-5-methyl-triazole-4-carboxylic acid
• STL257845
• GLIXWOIQQBKVGQ-UHFFFAOYSA-N
• 1-(4-chlorophenyl)-5-methyl-4-triazolecarboxylic acid
• DS-020200
• CHEMBL1604601
• SCHEMBL17260096
• EN300-112951
• cid_4979941
• F94901
• 20725-33-1
• MLS-0111564.0001
• AKOS000301691
• 1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylicacid

• MDL： MFCD02168477
• Inchi： 1S/C10H8ClN3O2/c1-6-9(10(15)16)12-13-14(6)8-4-2-7(11)3-5-8/h2-5H,1H3,(H,15,16)
• InChI Key： GLIXWOIQQBKVGQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=C(C(=O)O)N=N1

Computed Properties

• Exact Mass: 237.03064
• Monoisotopic Mass: 237.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.01

1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 20725-33-1)

1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 20725-33-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The unique structural features of this compound make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid consists of a 1,2,3-triazole ring substituted with a 4-chlorophenyl group and a methyl group at the 5-position. The carboxylic acid moiety at the 4-position provides additional functionality that can be exploited for various chemical modifications and derivatizations. This structural diversity allows for the fine-tuning of pharmacological properties, making it an attractive target for drug discovery and development.

Recent studies have highlighted the potential of 1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis and membrane integrity, leading to cell death.

In addition to its antifungal properties, 1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The versatility of 1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid extends beyond its direct biological activities. The presence of the carboxylic acid group allows for easy conjugation with other functional groups or biomolecules, making it a valuable scaffold for the development of prodrugs and targeted drug delivery systems. For example, conjugation with peptides or antibodies can enhance the specificity and efficacy of the compound in treating localized diseases.

Synthetic methods for the preparation of 1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid have been well-documented in the literature. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and selective method for forming 1,2,3-triazoles. This "click" chemistry technique has gained widespread popularity due to its robustness and compatibility with a wide range of functional groups.

The safety profile of 1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 20725-33-1) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential and optimize its use in clinical settings.